Cas no 7621-16-1 (Phosphine, (1,1-dimethylethyl)methylphenyl-)

Phosphine, (1,1-dimethylethyl)methylphenyl- structure
7621-16-1 structure
Product Name:Phosphine, (1,1-dimethylethyl)methylphenyl-
CAS No:7621-16-1
MF:C11H17P
MW:180.226444005966
CID:538170
PubChem ID:579954
Update Time:2025-04-19

Phosphine, (1,1-dimethylethyl)methylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, (1,1-dimethylethyl)methylphenyl-
    • tert-butyl-methyl-phenylphosphane
    • tert-Butylmethylphenylphosphine
    • 7621-16-1
    • DTXSID50342225
    • UPXLDMOZJLPIMF-UHFFFAOYSA-N
    • methyl(t-butyl)phenylphosphine
    • SCHEMBL10843625
    • Inchi: 1S/C11H17P/c1-11(2,3)12(4)10-8-6-5-7-9-10/h5-9H,1-4H3
    • InChI Key: UPXLDMOZJLPIMF-UHFFFAOYSA-N
    • SMILES: P(C)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 180.10691
  • Monoisotopic Mass: 180.106787540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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